Cas no 325747-33-9 (4-(Carboxymethyl)-1(2H)-phthalazinone)

• Product Name: 4-(Carboxymethyl)-1(2H)-phthalazinone
• CAS No: 325747-33-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1074945
• PubChem ID: 3157633
• Update Time: 2025-06-08

4-(Carboxymethyl)-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 4-(Carboxymethyl)-1(2H)-phthalazinone
• (4-Oxo-3,4,4a,8a-tetrahydro-phthalazin-1-yl)-aceti
• (4-oxo-4a,8a-dihydro-3H-phthalazin-1-yl)acetic acid
• 2-(4-oxo-3,4a,8a-trihydrophthalazinyl)acetic acid
• AC1MKI9F
• AG-L-63913
• CTK8F5424
• MolPort-002-345-238
• ST056590
• 2-(4-oxo-4a,8a-dihydro-3H-phthalazin-1-yl)acetic acid
• AKOS024282491
• 325747-33-9
• DTXSID90390149
• SR-01000325737-1
• SR-01000325737
• BAS 08840509

• MDL： MFCD01004030
• Inchi： 1S/C10H10N2O3/c13-9(14)5-8-6-3-1-2-4-7(6)10(15)12-11-8/h1-4,6-7H,5H2,(H,12,15)(H,13,14)
• InChI Key： DWERDDKXMJEATG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC2C(CC(=O)O)=NN1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.8Ų

4-(Carboxymethyl)-1(2H)-phthalazinone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-(Carboxymethyl)-1(2H)-phthalazinone

Introduction to 4-(Carboxymethyl)-1(2H)-phthalazinone (CAS No. 325747-33-9)

4-(Carboxymethyl)-1(2H)-phthalazinone, identified by its Chemical Abstracts Service (CAS) number 325747-33-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of 4-(Carboxymethyl)-1(2H)-phthalazinone consists of a phthalazine core substituted with a carboxymethyl group at the 4-position and a 1(2H)-phthalazinone moiety. This configuration imparts distinct electronic and steric characteristics, which are crucial for its interaction with biological targets. The phthalazine ring system is known for its presence in various bioactive molecules, often exhibiting pharmacological properties such as anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel derivatives of phthalazine-based compounds due to their promising therapeutic potential. 4-(Carboxymethyl)-1(2H)-phthalazinone stands out as a compound that has been explored for its possible applications in drug discovery. Its carboxymethyl group introduces a polar functionality, enhancing solubility and facilitating interactions with biological molecules. This feature makes it an attractive candidate for further investigation into its pharmacokinetic behavior and mechanism of action.

One of the most compelling aspects of 4-(Carboxymethyl)-1(2H)-phthalazinone is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including chronic inflammatory disorders and cancer. Preclinical studies have suggested that phthalazine derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The carboxymethyl group in 4-(Carboxymethyl)-1(2H)-phthalazinone may further enhance its ability to interact with these enzymes, potentially leading to more effective anti-inflammatory agents.

Moreover, the phthalazinone moiety in the compound's structure is known to exhibit antioxidant properties. Oxidative stress is another critical factor in the pathogenesis of various diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. By scavenging reactive oxygen species (ROS), 4-(Carboxymethyl)-1(2H)-phthalazinone could mitigate oxidative damage and protect cells from injury. This dual functionality—both anti-inflammatory and antioxidant—makes the compound a multifaceted therapeutic agent with broad applications.

The synthesis of 4-(Carboxymethyl)-1(2H)-phthalazinone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed several synthetic pathways to produce this compound, each with its own advantages and limitations. Advanced techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enantioselective synthesis have been employed to optimize the production process. These methods not only improve efficiency but also enhance the scalability of the synthesis, making it feasible for large-scale pharmaceutical production.

In terms of pharmacological evaluation, 4-(Carboxymethyl)-1(2H)-phthalazinone has been tested in various in vitro and in vivo models to assess its biological activity. Initial studies have shown promising results in reducing inflammation and oxidative stress, supporting its potential as a therapeutic agent. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising possibilities for treating central nervous system (CNS) disorders. Further research is needed to fully elucidate its mechanisms of action and to identify any potential side effects or toxicities.

The role of computational chemistry in understanding the properties of 4-(Carboxymethyl)-1(2H)-phthalazinone cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) calculations have been used to predict the compound's binding affinity to target proteins and enzymes. These simulations help researchers design more effective derivatives by identifying key interaction points between the compound and biological targets. Such computational approaches are integral to modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

Recent advancements in analytical chemistry have also contributed to the study of 4-(Carboxymethyl)-1(2H)-phthalazinone. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide detailed insights into the compound's structure and purity. These analytical methods are essential for ensuring that synthesized derivatives meet pharmaceutical standards before they proceed to clinical trials.

The future prospects for 4-(Carboxymethyl)-1(2H)-phthalazinone are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its efficacy in treating specific diseases such as rheumatoid arthritis, cancer, and neurodegenerative disorders is a priority for many research teams. Collaborative efforts between academia and industry are likely to accelerate progress by combining experimental data with computational modeling.

In conclusion,4-(Carboxymethyl)-1(2H)-phthalazinone (CAS No. 325747-33-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various diseases related to inflammation and oxidative stress. As research continues to uncover new therapeutic possibilities,4-(Carboxymethyl)-1(2H)-phthalazinone may play a pivotal role in developing next-generation treatments that improve patient outcomes worldwide.